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Compound of Interest

Compound Name: 17:0-18:1 PE-d5

CAS No.: 2342575-56-6

Cat. No.: B15552465

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine-d5 (17:0-18:1 PE-d5), a high-purity, deuterated

phosphatidylethanolamine. This internal standard is critical for achieving accurate and

reproducible quantification of phosphatidylethanolamines (PEs) in complex biological samples

through mass spectrometry-based lipidomics.

Core Product Information
17:0-18:1 PE-d5 is a synthetic, stable isotope-labeled lipid that is chemically identical to its

endogenous counterpart, with the exception of five deuterium atoms on the ethanolamine

headgroup. This mass shift allows for its clear distinction from endogenous PE species during

mass spectrometric analysis, making it an ideal internal standard for lipidomics and

metabolomics research.[1][2]

Supplier Information
Primary suppliers for high-purity 17:0-18:1 PE-d5 include:
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Avanti Polar Lipids (distributed by MilliporeSigma)[1][3][4]

MedChemExpress[2]

It is recommended to obtain a certificate of analysis from the supplier for each lot to ensure

purity and concentration.

Quantitative Data Summary
The following table summarizes the key quantitative specifications for 17:0-18:1 PE-d5,

compiled from supplier datasheets and certificates of analysis.

Parameter Value Reference

Synonym

1-heptadecanoyl-2-oleoyl-sn-

glycero(d5)-3-

phosphoethanolamine

[1][4]

CAS Number 2342575-56-6 [1]

Molecular Formula C₄₀H₇₃D₅NO₈P [1]

Molecular Weight 737.05 g/mol [1]

Purity >99% (TLC) [1]

Form Solution [1]

Concentration Typically 1 mg/mL [1]

Storage Temperature -20°C [1]

Shipping Condition Dry Ice [1]

Application in Lipidomics: Experimental Protocol
17:0-18:1 PE-d5 is primarily utilized as an internal standard in quantitative lipidomics workflows

to account for sample loss during extraction and variability in ionization efficiency during mass

spectrometry analysis. The following is a generalized experimental protocol for the extraction

and analysis of lipids from plasma or serum using a deuterated internal standard.
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Materials
LC-MS grade methanol, chloroform, and isopropanol

17:0-18:1 PE-d5 internal standard solution

Phosphate-buffered saline (PBS)

Antioxidant (e.g., butylated hydroxytoluene - BHT)

Metal chelator (e.g., EDTA)

Biological sample (e.g., plasma, serum)

Centrifuge, evaporator (e.g., under nitrogen stream)

LC-MS system (e.g., with a C18 reverse-phase column)

Experimental Procedure
Sample Preparation:

Thaw frozen plasma or serum samples on ice.

To a 1.5 mL microcentrifuge tube, add a known volume of the biological sample (e.g., 50

µL).

Internal Standard Spiking:

Add a known amount of 17:0-18:1 PE-d5 internal standard solution to the sample. The

amount should be optimized to be within the linear range of the instrument's detection and

comparable to the expected endogenous PE levels.

Lipid Extraction (Folch Method):

Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. It is advisable to include an

antioxidant like BHT in the chloroform to prevent lipid oxidation.
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Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein

precipitation.

Add PBS or a saline solution to induce phase separation.

Centrifuge the sample at a low speed (e.g., 2000 x g) for 5 minutes to separate the

aqueous and organic layers.

Carefully collect the lower organic layer, which contains the lipids, using a glass pipette

and transfer it to a new tube.

Drying and Reconstitution:

Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen

or using a vacuum concentrator.

Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS

analysis (e.g., methanol:isopropanol 1:1 v/v).

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Separate the lipids using a reverse-phase C18 column with a gradient of mobile phases

(e.g., water/acetonitrile with additives like formic acid or ammonium acetate).

Detect the lipids using a tandem mass spectrometer operating in a targeted mode, such

as Multiple Reaction Monitoring (MRM), monitoring for the specific precursor-to-product

ion transitions for both the endogenous PEs and the 17:0-18:1 PE-d5 internal standard.

Data Analysis:

Integrate the peak areas for the endogenous PE species and the 17:0-18:1 PE-d5 internal

standard.

Calculate the concentration of the endogenous PEs by comparing the ratio of their peak

areas to the peak area of the known amount of the internal standard, referencing a

calibration curve if absolute quantification is desired.
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Visualization of Workflows and Pathways
Experimental Workflow for Lipidomics
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Click to download full resolution via product page

Caption: A typical experimental workflow for quantitative lipidomics using a deuterated internal

standard.

Phosphatidylethanolamine Biosynthesis Pathways
Phosphatidylethanolamines are synthesized in mammalian cells primarily through two major

pathways: the Kennedy pathway (CDP-ethanolamine pathway) located in the endoplasmic

reticulum, and the phosphatidylserine decarboxylase (PSD) pathway in the mitochondria. The

non-deuterated counterpart of 17:0-18:1 PE is a component of these pathways.
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Caption: Overview of the major biosynthesis pathways and cellular functions of

phosphatidylethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15552465/docs?utm_src=pdf-body-img#technical-guide-17-0-18-1-pe-d5-for-advanced-lipidomic-analysis
https://www.benchchem.com/product/b15552465?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Phosphatidylethanolamine | AxisPharm [axispharm.com]

2. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]

3. benchchem.com [benchchem.com]

4. Frontiers | Phosphatidylethanolamine homeostasis under conditions of impaired CDP-
ethanolamine pathway or phosphatidylserine decarboxylation [frontiersin.org]

To cite this document: BenchChem. [Technical Guide: 17:0-18:1 PE-d5 for Advanced
Lipidomic Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552465/docs#technical-guide-17-0-18-1-pe-d5-for-
advanced-lipidomic-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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